N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-naphthyloxy)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C20H17NO4/c22-20(21-16-6-8-18-19(12-16)24-10-9-23-18)13-25-17-7-5-14-3-1-2-4-15(14)11-17/h1-8,11-12H,9-10,13H2,(H,21,22)
• InChI Key: GOTLJGIBHUJLER-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)COC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C20H17NO4
• Molecular Weight: 335.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-naphthyloxy)acetamide, also known as BRL-15572, is a potent and selective antagonist of the orexin-1 receptor. The orexin system is involved in the regulation of sleep, arousal, and feeding behavior, making it a promising target for the development of therapeutics for sleep disorders, obesity, and addiction. BRL-15572 has been extensively studied for its potential use in these areas.

Mechanism of Action

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-naphthyloxy)acetamide acts as a competitive antagonist of the orexin-1 receptor, blocking the binding of the endogenous orexin peptide to the receptor. This results in a decrease in the activity of the orexin system, leading to changes in sleep, feeding behavior, and other physiological processes.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-naphthyloxy)acetamide has been found to have a number of biochemical and physiological effects in animal models. It has been shown to reduce food intake and body weight, increase energy expenditure, and improve glucose tolerance. Additionally, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-naphthyloxy)acetamide has been found to improve sleep quality and reduce the symptoms of insomnia.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-naphthyloxy)acetamide in lab experiments is its high selectivity for the orexin-1 receptor, which allows for precise targeting of the orexin system. However, one limitation is that N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-naphthyloxy)acetamide has a relatively short half-life in vivo, which may limit its effectiveness in certain experiments.

Future Directions

There are a number of potential future directions for research on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-naphthyloxy)acetamide and the orexin system. One area of interest is the development of new therapeutics for sleep disorders, obesity, and addiction based on the orexin system. Additionally, further research is needed to fully understand the physiological effects of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-naphthyloxy)acetamide and the orexin system, as well as the potential side effects of long-term use.

Synthesis Methods

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-naphthyloxy)acetamide can be synthesized using a multistep process involving the reaction of 2-naphthol with 2-bromoacetyl bromide, followed by the reaction of the resulting intermediate with 3,4-methylenedioxyaniline. The final product is obtained through a series of purification steps, including recrystallization and chromatography.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-naphthyloxy)acetamide has been widely used in scientific research to study the orexin system and its role in various physiological processes. It has been shown to be effective in reducing food intake and promoting weight loss in animal models of obesity. Additionally, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-naphthyloxy)acetamide has been found to improve sleep quality and reduce the symptoms of insomnia in animal models.